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Compound of Interest

Compound Name: Fura-4F AM

cat. No.: B12386679

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Fura-4F AM, a ratiometric fluorescent
indicator used for the precise measurement of intracellular calcium concentrations. Fura-4F
AM is a valuable tool for studying cellular signaling pathways, screening potential drug
candidates, and investigating the role of calcium in various physiological and pathological
processes.

Core Properties of Fura-4F

Fura-4F is an analog of the widely used Fura-2 calcium indicator, engineered to exhibit a lower
affinity for Ca2*. This characteristic makes it particularly well-suited for measuring higher
calcium concentrations that would saturate Fura-2. The acetoxymethyl (AM) ester form allows
for passive diffusion across the cell membrane, where intracellular esterases cleave the AM
groups, trapping the active, calcium-sensitive form of the dye within the cytosol.

Upon binding to Ca?*, Fura-4F undergoes a shift in its excitation spectrum, allowing for
ratiometric measurement of calcium concentration. This ratiometric approach minimizes issues
such as uneven dye loading, differences in cell thickness, and photobleaching, leading to more
accurate and reproducible results.[1]

Quantitative Data
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The following table summarizes the key quantitative properties of the hydrolyzed, Ca?*-

sensitive form of Fura-4F.

Property Value Notes
Measured at 22°C in 100 mM
KCI, 10 mM MOPS, pH 7.2.[2]

Dissociation Constant (Kd) for 770 nM This lower affinity compared to

~ n

Caz* Fura-2 (~145 nM) allows for
the measurement of higher
Ca?* concentrations.

. The peak excitation
Excitation Wavelength (Ca2*-
~336-340 nm wavelength when saturated

bound) ) ]

with calcium.[1][3]
o The peak excitation

Excitation Wavelength (Ca2*- ]

free) ~363-380 nm wavelength in the absence of

ree
calcium.[3]
The emission wavelength is

Emission Wavelength ~511-512 nm largely independent of calcium

concentration.

Molar Absorptivity (at ~363 nm,

Caz*-free)

Similar to Fura-2 (~29,000

cm-iM-1)

Specific data for Fura-4F is not
readily available, but its
spectral properties are nearly

identical to Fura-2.

Quantum Yield

Similar to Fura-2

The quantum vyield for Fura-2
is approximately 0.23 in the
absence of Ca?* and 0.49 in
the presence of saturating
Caz*. Fura-4F is expected to
have a similar high quantum

yield.

Mechanism of Action and Experimental Workflow
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The utility of Fura-4F AM in measuring intracellular calcium relies on a multi-step process that

begins with loading the dye into the cell and culminates in the detection of fluorescence

changes upon calcium binding.
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Mechanism of Fura-4F AM Action.

A typical experimental workflow for using Fura-4F AM involves several key stages, from cell

preparation to data analysis.
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1. Cell Culture
(Plate cells on coverslips)

:

2. Prepare Loading Solution
(Fura-4F AM in buffer with Pluronic F-127)

:

3. Cell Loading
(Incubate cells with loading solution)

:

4. Wash and De-esterification
(Remove excess dye and allow for hydrolysis)

:

5. Fluorescence Imaging
(Excite at 340 nm and 380 nm, collect emission at ~512 nm)

:

6. Data Analysis
(Calculate 340/380 ratio to determine [Ca2*])
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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